6,7-Dimethyl-4-azatricyclo[4.3.0.0,3,7]nonane-3-carboxylic acid hydrochloride

Specification

• Molecular Formula: C11H18ClNO2
• Molecular Weight: 231.72 g/mol
• IUPAC Name: 6,7-dimethyl-4-azatricyclo[4.3.0.03,7]nonane-3-carboxylic acid;hydrochloride
• Standard InChI: InChI=1S/C11H17NO2.ClH/c1-9-6-12-11(8(13)14)5-7(9)3-4-10(9,11)2;/h7,12H,3-6H2,1-2H3,(H,13,14);1H
• Standard InChI Key: WFGHBHVLBNVBLS-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC3C1(CNC2(C3)C(=O)O)C.Cl

Introduction

Chemical Structure and Stereochemistry

The compound’s molecular formula is C₁₁H₁₈ClNO₂, with a molecular weight of 231.72 g/mol. The tricyclic framework consists of a bicyclo[4.3.0]nonane system fused with an azepane ring, creating a rigid, three-dimensional structure. Key structural features include:

Property	Value
Molecular Formula	C₁₁H₁₈ClNO₂
Molecular Weight	231.72 g/mol
CAS Number	1955474-04-0 (stereoisomer)
IUPAC Name	(1R,3R,6S,7R)-6,7-dimethyl-4-azatricyclo[4.3.0.0³,⁷]nonane-3-carboxylic acid hydrochloride

Stereochemistry plays a critical role in its biological interactions. The (1R,3R,6S,7R) configuration ensures optimal spatial arrangement for binding to biological targets, such as enzymes or receptors. The hydrochloride salt form improves aqueous solubility, facilitating its use in in vitro and in vivo studies.

Synthesis and Preparation

The synthesis involves multi-step organic reactions to construct the tricyclic core while preserving stereochemical integrity:

• Core Formation: Cyclization of precursor amines or carboxylic acids under controlled conditions forms the azabicyclo framework.

• Methylation: Introduction of methyl groups at positions 6 and 7 via alkylation or Grignard reactions.

• Carboxylic Acid Functionalization: Oxidation or hydrolysis steps yield the carboxylic acid moiety.

• Salt Formation: Reaction with hydrochloric acid converts the free base into the hydrochloride salt.

Key challenges include maintaining stereochemical purity during cyclization and avoiding racemization. Chromatographic purification is often employed to isolate the desired stereoisomer.

Physicochemical Properties

Property	Details	Source
Solubility	Soluble in polar solvents (water, ethanol, DMSO) due to hydrochloride
Stability	Stable under ambient conditions; sensitive to strong acids/bases
Melting Point	Not explicitly reported; likely >200°C (estimated from analogs)	–

The hydrochloride salt’s hygroscopic nature necessitates storage in airtight containers at low temperatures.

Applications in Research

Medicinal Chemistry

The compound serves as a scaffold for developing CNS-active agents. Derivatives with modified substituents show enhanced blood-brain barrier permeability and receptor selectivity.

Proteomics

Its rigid structure makes it a valuable probe for mapping binding sites in proteins, aiding in the design of enzyme inhibitors.

Chemical Synthesis

Used in multi-step syntheses of complex natural products, leveraging its tricyclic core as a building block.

Hazard	Precautionary Measures
Skin/Eye Irritation	Wear gloves, goggles; rinse with water
Respiratory Irritation	Use in well-ventilated areas
Stability Concerns	Store at 2–8°C in airtight containers

The compound is labeled "For research use only" and requires disposal via approved waste facilities.

Future Directions

• Derivative Synthesis: Exploring alkyl or aryl substitutions to optimize pharmacokinetics.

• Target Validation: Screening against neurological and oncological targets to identify therapeutic potential.

• Green Chemistry: Developing eco-friendly synthesis routes to reduce reliance on hazardous reagents.